3-Methyl-6-[4-[(6-phenylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]pyrimidin-4-one

• IUPAC Name: 3-methyl-6-[4-[(6-phenylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]pyrimidin-4-one
• InChI: InChI=1S/C21H23N5O2/c1-25-15-24-19(12-21(25)27)26-9-7-16(8-10-26)13-28-20-11-18(22-14-23-20)17-5-3-2-4-6-17/h2-6,11-12,14-16H,7-10,13H2,1H3
• InChI Key: SJIOXJZJEDTOKG-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC(=CC1=O)N2CCC(CC2)COC3=NC=NC(=C3)C4=CC=CC=C4
• Molecular Formula: C21H23N5O2
• Molecular Weight: 377.4 g/mol

Description

3-Methyl-6-[4-[(6-phenylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]pyrimidin-4-one, also known as MPP, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. MPP is a piperidine derivative that has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been extensively studied.

Mechanism of Action

3-Methyl-6-[4-[(6-phenylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]pyrimidin-4-one has been shown to act as a potent inhibitor of various enzymes, including protein kinases and phosphodiesterases. The inhibition of these enzymes leads to the modulation of various signaling pathways involved in cell growth, differentiation, and survival. This compound has also been shown to interact with various ion channels and receptors, leading to the modulation of neuronal activity and synaptic transmission.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis, and the modulation of neurotransmitter release. This compound has also been shown to have anti-inflammatory and antioxidant properties, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

One advantage of using 3-Methyl-6-[4-[(6-phenylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]pyrimidin-4-one in lab experiments is its potency and selectivity as an enzyme inhibitor, which allows for the precise modulation of specific signaling pathways. However, one limitation of using this compound is its potential toxicity and off-target effects, which may complicate the interpretation of experimental results.

Future Directions

Future research on 3-Methyl-6-[4-[(6-phenylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]pyrimidin-4-one could focus on the development of more potent and selective analogs for use as drug candidates. Additionally, further studies could investigate the potential therapeutic applications of this compound in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Finally, future research could investigate the potential side effects and toxicity of this compound to better understand its safety profile.

Synthesis Methods

3-Methyl-6-[4-[(6-phenylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]pyrimidin-4-one has been synthesized using various methods, including the reaction of 6-phenylpyrimidin-4-ylmethanol with 3-methyl-6-chloro-pyrimidin-4-one in the presence of a base such as sodium hydride or potassium carbonate. The resulting product is then treated with piperidine in the presence of a catalyst such as palladium on carbon to yield this compound.

Scientific Research Applications

3-Methyl-6-[4-[(6-phenylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]pyrimidin-4-one has been studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In drug discovery, this compound has been used as a lead compound for the development of new drugs with improved efficacy and safety profiles. In neuroscience, this compound has been studied for its effects on neuronal activity and synaptic transmission.